Cas no 1033-02-9 (2,4-Dinitro-4'-fluorodiphenyl ether)

2,4-Dinitro-4'-fluorodiphenyl ether is a fluorinated aromatic compound characterized by its nitro and ether functional groups. This chemical is primarily utilized in organic synthesis and material science due to its electron-withdrawing properties, which enhance reactivity in nucleophilic substitution reactions. Its structural features, including the fluorine substituent and nitro groups, contribute to its stability and suitability as an intermediate in the production of agrochemicals, pharmaceuticals, and specialty polymers. The compound’s high purity and well-defined reactivity profile make it a valuable reagent for researchers and industrial applications requiring precise functionalization of aromatic systems. Proper handling is advised due to its potential sensitivity to heat and shock.
2,4-Dinitro-4'-fluorodiphenyl ether structure
1033-02-9 structure
Product Name:2,4-Dinitro-4'-fluorodiphenyl ether
CAS No:1033-02-9
MF:C12H7FN2O5
MW:278.192786455154
MDL:MFCD01046749
CID:163119
PubChem ID:265715
Update Time:2025-10-18

2,4-Dinitro-4'-fluorodiphenyl ether Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(4-fluorophenoxy)-2,4-dinitro-
    • 1-(4-fluorophenoxy)-2,4-dinitrobenzene
    • 2,4-DINITRO-4'-FLUORODIPHENYL ETHER
    • 2,4-Dinitro-4'-fluoro-diphenylether
    • 2,4-dinitrophenyl 4-fluorophenyl ether
    • 2,4-Dinitro-1-(4-fluorophenoxy)benzene
    • PS-10388
    • NCIOpen2_006954
    • BDBM50559483
    • MFCD01046749
    • CS-0329804
    • 1033-02-9
    • NSC102046
    • CHEMBL4784495
    • Oprea1_632546
    • AKOS003646277
    • NSC-102046
    • DTXSID20295456
    • STK388468
    • DS-006703
    • 2,4-Dinitro-4'-fluorodiphenyl ether
    • MDL： MFCD01046749
    • Inchi： 1S/C12H7FN2O5/c13-8-1-4-10(5-2-8)20-12-6-3-9(14(16)17)7-11(12)15(18)19/h1-7H
    • InChI Key： ZKMOMHWTRWMDBT-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)OC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 278.03400
  • Monoisotopic Mass: 278.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.48
  • Boiling Point: 359.5°Cat760mmHg
  • Flash Point: 171.2°C
  • Refractive Index: 1.617
  • PSA: 100.87000
  • LogP: 4.48080

2,4-Dinitro-4'-fluorodiphenyl ether Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

2,4-Dinitro-4'-fluorodiphenyl ether Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4-Dinitro-4'-fluorodiphenyl ether Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D480148-100mg
2,4-Dinitro-4'-fluorodiphenyl ether
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TRC
D480148-250mg
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D480148-500mg
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Apollo Scientific
PC0814-1g
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 £25.00 2025-02-19
Apollo Scientific
PC0814-5g
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abcr
AB228202-1 g
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abcr
AB228202-5 g
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Chemenu
CM344796-1g
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Chemenu
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